Cas no 1640968-21-3 (2-Propyn-1-ol, 3-(1-methyl-1H-imidazol-5-yl)-)

• Product Name: 2-Propyn-1-ol, 3-(1-methyl-1H-imidazol-5-yl)-
• CAS No: 1640968-21-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5305034
• PubChem ID: 122241774
• Update Time: 2024-11-06

2-Propyn-1-ol, 3-(1-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(1-methyl-1H-imidazol-5-yl)-
• G75761
• F2167-5468
• AKOS040815985
• 3-(1-METHYL-1H-IMIDAZOL-5-YL)-2-PROPYN-1-OL
• 1640968-21-3
• 3-(1-methyl-1H-imidazol-5-yl)prop-2-yn-1-ol

• Inchi： 1S/C7H8N2O/c1-9-6-8-5-7(9)3-2-4-10/h5-6,10H,4H2,1H3
• InChI Key： DEMBQNMLKMAPGA-UHFFFAOYSA-N
• SMILES： C(O)C#CC1N(C)C=NC=1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų